Barium(+2)cation
Barium(+2)cation
Brand Name:
Vulcanchem
CAS No.:
12238-75-4
VCID:
VC0083787
InChI:
InChI=1S/2C20H14N2O4S.Ba/c2*23-18-12-10-13-5-1-3-7-15(13)19(18)22-21-17-11-9-14-6-2-4-8-16(14)20(17)27(24,25)26;/h2*1-12,21H,(H,24,25,26);/q;;+2/p-2/b2*22-19-;
SMILES:
C1=CC=C2C(=C1)C=CC(=C2S(=O)(=O)[O-])NN=C3C(=O)C=CC4=CC=CC=C43.C1=CC=C2C(=C1)C=CC(=C2S(=O)(=O)[O-])NN=C3C(=O)C=CC4=CC=CC=C43.[Ba+2]
Molecular Formula:
C40H26BaN4O8S2
Molecular Weight:
892.1 g/mol
Barium(+2)cation
CAS No.: 12238-75-4
Main Products
VCID: VC0083787
Molecular Formula: C40H26BaN4O8S2
Molecular Weight: 892.1 g/mol
| CAS No. | 12238-75-4 |
|---|---|
| Product Name | Barium(+2)cation |
| Molecular Formula | C40H26BaN4O8S2 |
| Molecular Weight | 892.1 g/mol |
| IUPAC Name | barium(2+);2-[(2Z)-2-(2-oxonaphthalen-1-ylidene)hydrazinyl]naphthalene-1-sulfonate |
| Standard InChI | InChI=1S/2C20H14N2O4S.Ba/c2*23-18-12-10-13-5-1-3-7-15(13)19(18)22-21-17-11-9-14-6-2-4-8-16(14)20(17)27(24,25)26;/h2*1-12,21H,(H,24,25,26);/q;;+2/p-2/b2*22-19-; |
| Standard InChIKey | MMXGUEISHWEPDM-JBLAVHSWSA-L |
| Isomeric SMILES | C1=CC=C2C(=C(C=CC2=C1)N/N=C\3/C4=CC=CC=C4C=CC3=O)S(=O)(=O)[O-].C1=CC=C2C(=C(C=CC2=C1)N/N=C\3/C4=CC=CC=C4C=CC3=O)S(=O)(=O)[O-].[Ba+2] |
| SMILES | C1=CC=C2C(=C1)C=CC(=C2S(=O)(=O)[O-])NN=C3C(=O)C=CC4=CC=CC=C43.C1=CC=C2C(=C1)C=CC(=C2S(=O)(=O)[O-])NN=C3C(=O)C=CC4=CC=CC=C43.[Ba+2] |
| Canonical SMILES | C1=CC=C2C(=C1)C=CC(=C2S(=O)(=O)[O-])NN=C3C(=O)C=CC4=CC=CC=C43.C1=CC=C2C(=C1)C=CC(=C2S(=O)(=O)[O-])NN=C3C(=O)C=CC4=CC=CC=C43.[Ba+2] |
| PubChem Compound | 9570086 |
| Last Modified | Nov 09 2021 |
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